Cas no 81792-70-3 (Butanamide, 2-ethyl-N-[[2-nitro-4-(trifluoromethyl)phenyl]sulfonyl]-)

• Product name: Butanamide, 2-ethyl-N-[[2-nitro-4-(trifluoromethyl)phenyl]sulfonyl]-
• CAS No: 81792-70-3
• MF: C₁₃H₁₅N₂O₅F₃S
• MW: 368.329
• CID: 4201524
• PubChem ID: 23276486

Butanamide, 2-ethyl-N-[[2-nitro-4-(trifluoromethyl)phenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-ethyl-N-[[2-nitro-4-(trifluoromethyl)phenyl]sulfonyl]-
• BUTANAMIDE, 2-ETHYL-N-[[3-NITRO-5-(TRIFLUOROMETH
• 81792-70-3
• DTXSID00877198

• Inchi： InChI=1S/C13H15F3N2O5S/c1-3-8(4-2)12(19)17-24(22,23)11-6-9(13(14,15)16)5-10(7-11)18(20)21/h5-8H,3-4H2,1-2H3,(H,17,19)
• InChI Key： FTAAMYFLMCGIGS-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 368.06537724Da
• Monoisotopic Mass: 368.06537724Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117Ų
• XLogP3: 3.1